Cas no 1261903-91-6 (2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261903-91-6
• MF: C₁₈H₁₉NO₅S
• MW: 361.412163972855
• MDL: MFCD18323154
• CID: 1219105
• PubChem ID: 53228975
• Update Time: 2025-06-28

2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• MFCD18323154
• 2-Methoxy-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 1261903-91-6
• 2-METHOXY-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• DTXSID70692355
• 2-Methoxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Methoxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18323154
• Inchi： 1S/C18H19NO5S/c1-24-17-15(5-4-6-16(17)18(20)21)13-7-9-14(10-8-13)25(22,23)19-11-2-3-12-19/h4-10H,2-3,11-12H2,1H3,(H,20,21)
• InChI Key： DZTJXMMGWCDSLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C(=O)O)C=2OC)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 361.09839388g/mol
• Monoisotopic Mass: 361.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid

Introduction to 2-Methoxy-3-(4-Pyrrolidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261903-91-6)

2-Methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid (CAS No. 1261903-91-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid is C₁₈H₂₀N₂O₅S, and its molecular weight is 376.42 g/mol. The compound consists of a benzoic acid core substituted with a methoxy group at the 2-position and a 4-pyrrolidin-1-ylsulfonylphenyl group at the 3-position. These functional groups contribute to the compound's unique chemical and biological properties.

In terms of chemical synthesis, 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid can be prepared through a multi-step process involving the reaction of 3-bromobenzoic acid with methanol to form the corresponding methyl ester, followed by a Suzuki coupling reaction with 4-(pyrrolidin-1-ylsulfonyl)phenylboronic acid. The resulting product is then hydrolyzed to yield the desired carboxylic acid. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activities of 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid have been extensively studied in recent years. One of the most notable applications of this compound is its potential as an anti-inflammatory agent. Research has shown that it exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid has also been investigated for its potential as an antitumor agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its therapeutic potential, 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid has been explored for its use in diagnostic imaging. Recent research has focused on developing radiolabeled derivatives of this compound for positron emission tomography (PET) imaging. These derivatives have shown high specificity and sensitivity in detecting certain types of tumors, making them valuable tools for early diagnosis and monitoring treatment response.

The safety profile of 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that it exhibits low toxicity and good pharmacokinetic properties, which are essential for its development as a therapeutic agent. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-methoxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid (CAS No. 1261903-91-6) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.